Cas no 562-48-1 (alpha-methylmethionine)

• Product Name: alpha-methylmethionine
• CAS No: 562-48-1
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 945111
• PubChem ID: 135729
• Update Time: 2025-04-19

alpha-methylmethionine Chemical and Physical Properties

Names and Identifiers

• alpha-methylmethionine
• 2-Methylmethionine
• methionine, 2-methyl-
• 562-48-1
• (S)-(+)-2-Methylmethionine
• L-Isovaline, 4-(methylthio)-
• CHEMBL49574
• L-Isovaline,4-(methylthio)-(9CI)
• L-.ALPHA.-METHYLMETHIONINE
• CHEBI:191230
• 2-Methyl-L-methionine
• 59013-75-1
• .ALPHA.-METHYL-L-METHIONINE
• SCHEMBL162014
• (S)-2-Amino-2-methyl-4-(methylthio)butanoicacid
• (S)-2-Amino-2-methyl-4-(methylthio)butanoic acid
• AB76378
• L-Methionine, 2-methyl-
• (2S)-2-amino-2-methyl-4-methylsulfanylbutanoic acid
• Q27281610
• l-alpha-methylmethionine
• JOJ65K4Z4S
• (2S)-2-amino-2-methyl-4-methylsulanylbutanoic acid
• alpha-methyl-l-methionine
• UNII-JOJ65K4Z4S
• (2S)-2-AMINO-2-METHYL-4-(METHYLSULFANYL)BUTANOIC ACID

• Inchi： 1S/C6H13NO2S/c1-6(7,5(8)9)3-4-10-2/h3-4,7H2,1-2H3,(H,8,9)/t6-/m0/s1
• InChI Key： ZYVMPHJZWXIFDQ-LURJTMIESA-N
• SMILES： S(C)CC[C@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 163.06679
• Monoisotopic Mass: 163.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives